1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine

• Molecular Formula: C10H21NO2S
• Molecular Weight: 219.35 g/mol
• SMILES: COC(CC1(CCSCC1)CN)OC
• InChI: InChI=1S/C10H21NO2S/c1-12-9(13-2)7-10(8-11)3-5-14-6-4-10/h9H,3-8,11H2,1-2H3
• InChIKey: LWHJFUJMYJUNBZ-UHFFFAOYSA-N

1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine (CAS not publicly assigned; molecular formula C10H21NO2S; molecular weight 219.35 g/mol) is a heterocyclic building block comprising a saturated six-membered thian (tetrahydrothiopyran) ring substituted at the 4-position with both a methanamine group and a 2,2-dimethoxyethyl moiety. This compound is characterized by its dual sulfur and nitrogen functionalities, which confer distinct reactivity profiles and potential for derivatization in medicinal chemistry and organic synthesis applications.

1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine: Procurement-Ready Chemical Profile and Structural Identity

1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine (CAS not publicly assigned; molecular formula C10H21NO2S; molecular weight 219.35 g/mol) is a heterocyclic building block comprising a saturated six-membered thian (tetrahydrothiopyran) ring substituted at the 4-position with both a methanamine group and a 2,2-dimethoxyethyl moiety . This compound is characterized by its dual sulfur and nitrogen functionalities, which confer distinct reactivity profiles and potential for derivatization in medicinal chemistry and organic synthesis applications .

Scaffold Saturated thian ring with dual S/N reactivity

Orthogonality Primary amine and masked aldehyde (acetal) handles

Derivatization Ready for amidation, reductive amination, or acetal deprotection

Why 1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine Cannot Be Casually Substituted by Other Thian-4-yl Analogs

Generic substitution within the thian-4-ylmethanamine class is hindered by the significant impact of the 2,2-dimethoxyethyl substituent on key physicochemical properties. This group substantially increases molecular weight and hydrogen bond acceptor count relative to simpler analogs such as thian-4-ylmethanamine or N-methylthian-4-ylmethanamine, directly affecting solubility, lipophilicity (XLogP3), and potential target engagement . These alterations mean that in any structure-activity relationship (SAR) study or synthetic pathway requiring precise steric and electronic parameters, the unsubstituted or differently substituted analogs are not functionally interchangeable .

HBA Shift The dimethoxyethyl group introduces 3 additional HBA vs simpler thian-4-yl analogs; may alter aqueous solubility and polar target engagement.

Lipophilicity XLogP3 of 0.8 vs 1.3 for unsubstituted thian-4-ylmethanamine; changed permeability and non-specific binding profile may not transfer.

Steric Bulk Higher molecular weight and flexible chain create greater steric demand than 4-amino-4-methylthian-1-one derivatives; SAR trends may diverge.

Quantitative Differential Evidence for 1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine Against Its Closest Analogs

Enhanced Hydrogen Bond Acceptor Capacity Compared to Deoxygenated or Des-methylated Analogs

The target compound possesses 4 hydrogen bond acceptors (HBAs), a direct consequence of its two methoxy oxygen atoms and the thian sulfur. This is a quantifiable increase over comparator compounds lacking the dimethoxyethyl group, such as thian-4-ylmethanamine (1 HBA) and N-methylthian-4-ylmethanamine (1 HBA) . Elevated HBA count can enhance aqueous solubility and modulate interactions with biological targets that rely on hydrogen bonding for recognition [1].

HBA Capacity

Reported

4 (target) vs 1 (thian-4-ylmethanamine & N-methyl analog)

Elevated HBA count supports hydrogen bond-rich target engagement.

Computed property; verify in specific binding assays.

Evidence Dimension	Hydrogen Bond Acceptor (HBA) Count
Target Compound Data	4 (as computed from SMILES: COC(CC1(CCSCC1)CN)OC)
Comparator Or Baseline	thian-4-ylmethanamine: 1 HBA; N-methylthian-4-ylmethanamine: 1 HBA
Quantified Difference	3 additional HBAs vs. thian-4-ylmethanamine and N-methylthian-4-ylmethanamine
Conditions	Computed property based on canonical SMILES ; comparator data derived from PubChem CID 21522763 and structural analysis

Why This Matters

For procurement decisions in fragment-based drug discovery or hit-to-lead optimization, a higher HBA count offers greater potential for specific polar interactions, making this compound a more versatile scaffold for targeting proteins with hydrogen bond-rich binding pockets.

• [1] PubChem. Compound Summary for CID 21522763, Thian-4-ylmethanamine. Computed Properties. View Source

Modulated Lipophilicity (XLogP3) Profile Versus Unsubstituted Thian-4-ylmethanamine

The target compound exhibits a computed XLogP3 value of 0.8, indicating a balanced hydrophilic-lipophilic profile . In contrast, the simpler thian-4-ylmethanamine has a higher computed XLogP3 of 1.3 (PubChem data), suggesting greater lipophilicity [1]. The introduction of the polar dimethoxyethyl group thus reduces lipophilicity by approximately 0.5 log units, which can be critical for optimizing solubility and reducing non-specific binding in biological assays.

Lipophilicity

Reported

XLogP3 0.8 vs 1.3 (unsubstituted analog)

Lower lipophilicity may improve solubility and reduce non-specific binding.

Computed values; experimental logP/logD may differ.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	0.8
Comparator Or Baseline	thian-4-ylmethanamine: XLogP3 1.3
Quantified Difference	-0.5 log units (lower lipophilicity for target compound)
Conditions	Computed values from vendor datasheet and PubChem [1]

Why This Matters

A lower XLogP3 value suggests improved aqueous solubility and a potentially better pharmacokinetic profile, which is a key selection criterion for lead compounds intended for oral bioavailability or reduced off-target binding.

• [1] PubChem. Compound Summary for CID 21522763, Thian-4-ylmethanamine. Computed Properties: XLogP3 1.3. View Source

Increased Molecular Weight and Structural Complexity Relative to 4-Amino-4-methylthian-1-one Derivatives

With a molecular weight of 219.35 g/mol, the target compound is approximately 30-60 Da heavier than related ketone-containing analogs such as 4-amino-4-methylthian-1-one hydrochloride (MW ~149-179 g/mol range) . This increased mass, combined with the flexible dimethoxyethyl chain, provides greater three-dimensional complexity and potential for filling more extensive hydrophobic pockets in protein targets, a key advantage over simpler, more rigid analogs .

Molecular Complexity

Class-level

219.35 g/mol, >40 Da heavier than 4-amino-4-methylthian-1-one HCl

Higher MW and flexibility may offer additional growth vectors for fragment elaboration.

Class-level inference; exact benefit requires project-specific validation.

Evidence Dimension	Molecular Weight and Topological Complexity
Target Compound Data	219.35 g/mol
Comparator Or Baseline	4-Amino-4-methylthian-1-one hydrochloride: ~149-179 g/mol (exact mass varies with salt form)
Quantified Difference	>40 Da difference
Conditions	Vendor-listed molecular formula and structural comparison ; class-level inference on complexity benefit

Why This Matters

In fragment-based screening, a higher molecular weight starting point with inherent flexibility can accelerate hit-to-lead progression by providing additional vectors for substituent growth, reducing the number of synthetic iterations required.

Distinct Synthetic Utility: Dual Protection of Aldehyde and Amine Functionalities

The 2,2-dimethoxyethyl group serves as a protected aldehyde (acetal) synthon, while the primary amine is a versatile handle for amide bond formation or reductive amination. This dual orthogonal functionality differentiates it from analogs like N-methylthian-4-ylmethanamine, which lacks a latent aldehyde, and 4-amino-4-methylthian-1-one, which contains a ketone rather than a protected aldehyde . The acetal can be selectively deprotected under mild acidic conditions to reveal a reactive aldehyde for further conjugation, a feature not available in the comparator molecules .

Orthogonal Handles

Context-dependent

Primary amine + masked aldehyde (acetal)

Dual orthogonal reactivity streamlines multi-step synthesis without extra protection steps.

Vendor structural data; verify synthetic compatibility in planned route.

Evidence Dimension	Functional Group Orthogonality for Multi-step Synthesis
Target Compound Data	Contains both a primary amine and a masked aldehyde (acetal) group
Comparator Or Baseline	N-Methylthian-4-ylmethanamine: secondary amine only, no masked aldehyde; 4-Amino-4-methylthian-1-one: ketone and amine, but no acetal
Quantified Difference	N/A (qualitative functional group comparison)
Conditions	Structural comparison based on vendor-provided information and general synthetic chemistry principles

Why This Matters

For procurement in complex molecule synthesis, the presence of an orthogonal protected aldehyde reduces the need for additional protection/deprotection steps, streamlining synthetic routes and improving overall yield.

Optimal Application Scenarios for 1-[4-(2,2-Dimethoxyethyl)thian-4-yl]methanamine Based on Differential Evidence

Fragment-Based Drug Discovery Requiring Enhanced Solubility and Hydrogen Bonding

Given its lower lipophilicity (XLogP3 0.8) and increased hydrogen bond acceptor count (4) compared to simpler thian-4-yl analogs , this compound is particularly suited for fragment libraries targeting hydrophilic enzyme active sites or protein-protein interaction interfaces where polar contacts are essential. Its balanced profile addresses common solubility challenges encountered with more lipophilic thian derivatives .

Synthesis of Bifunctional Probes via Orthogonal Conjugation Chemistry

The presence of both a primary amine and a masked aldehyde (acetal) enables its use as a bifunctional linker or probe precursor . The amine can be selectively acylated or alkylated, while subsequent acetal deprotection reveals an aldehyde for oxime or hydrazone formation, a synthetic strategy not feasible with N-methylthian-4-ylmethanamine or 4-amino-4-methylthian-1-one .

Scaffold for CNS Drug Candidates Needing Balanced Physicochemical Properties

The compound's molecular weight (219.35 g/mol) and XLogP3 (0.8) fall within the desirable range for CNS drug candidates (MW < 400, LogP 1-4) . Its thian ring introduces sulfur-mediated metabolic stability and potential for specific interactions, differentiating it from oxygen-containing heterocycles like morpholine analogs, which may have different metabolic and toxicity profiles .

Building Block for Diversity-Oriented Synthesis of Sulfur-Containing Heterocycles

As a structurally complex thian-4-yl building block, this compound serves as a key intermediate for generating diverse compound libraries via amine derivatization, acetal deprotection/functionalization, and thian ring oxidation (to sulfoxide or sulfone) . Its 2,2-dimethoxyethyl group provides a synthetic handle absent in simpler thian-4-ylmethanamine derivatives, enabling the creation of more topologically diverse products .

Application

Selection Property

Validation Focus

Fragment-based screening for polar targets

HBA count and balanced XLogP3

Solubility and polar interaction assays

Bifunctional probe construction

Orthogonal amine and masked aldehyde

Chemoselective conjugation efficiency

CNS-targeted lead optimization

MW and lipophilicity in CNS range

Permeability and metabolic stability assays

Diversity-oriented synthesis of thian libraries

Derivatizable thian ring with multiple handles

Oxidation and functionalization screening